Cas no 897297-60-8 (2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile)

• Product Name: 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile
• CAS No: 897297-60-8
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• CID: 6584217
• PubChem ID: 16316073
• Update Time: 2025-08-05

2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile
• HMS2910B04
• Z17375909
• CHEMBL2141835
• 897297-60-8
• AKOS033573383
• SMR000592656
• 2-{2',5'-dioxo-6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-1'-yl}acetonitrile
• EN300-26681560
• MLS001172819

• Inchi： 1S/C12H11N3O2S/c13-5-6-15-10(16)12(14-11(15)17)4-1-2-9-8(12)3-7-18-9/h3,7H,1-2,4,6H2,(H,14,17)
• InChI Key： ASTVUGOETYDLTN-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCC12C(N(CC#N)C(N1)=O)=O

Computed Properties

• Exact Mass: 261.05719778g/mol
• Monoisotopic Mass: 261.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile

Introduction to 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile (CAS No. 897297-60-8)

2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile (CAS No. 897297-60-8) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to a class of spirocyclic compounds that exhibit a wide range of biological activities. The intricate structure of this molecule, characterized by the presence of a spiro-benzothiophene and an imidazolidine ring, makes it a valuable candidate for various therapeutic applications.

The chemical structure of 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile is particularly noteworthy due to its potential to interact with specific biological targets. The spirocyclic framework provides a rigid and well-defined scaffold that can be functionalized to enhance its pharmacological properties. Recent studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects, making them promising leads for drug development.

In the context of medicinal chemistry, the synthesis of 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile involves multi-step processes that require precise control over reaction conditions and reagents. The key steps in its synthesis include the formation of the spirocyclic core through intramolecular cyclization reactions and the subsequent functionalization of the imidazolidine ring. These synthetic strategies are crucial for optimizing the yield and purity of the final product, which are essential parameters for its use in preclinical and clinical studies.

The biological activity of 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile has been extensively studied in various in vitro and in vivo models. Research has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising results in cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These findings suggest that 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile could be a potential therapeutic agent for treating inflammatory diseases and certain types of cancer.

In neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, oxidative stress and inflammation play critical roles in disease progression. Preclinical studies have indicated that 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile possesses neuroprotective properties by reducing oxidative stress and mitigating neuroinflammation. These effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 2-{2',5'-dioxo-6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-1'-yl}acetonitrile (CAS No. 897297-60-8) represents a promising compound with diverse biological activities. Its unique structural features and favorable pharmacological properties position it as a valuable lead for the development of novel therapeutics targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to explore its full potential and refine its use in clinical settings.